Cas no 2491-34-1 (Ethanone,1-(2-hydroxy-4-methylphenyl)-2-phenyl-)
2491-34-1 structure
Product Name:Ethanone,1-(2-hydroxy-4-methylphenyl)-2-phenyl-
CAS No:2491-34-1
MF:C15H14O2
MW:226.270464420319
CID:291287
PubChem ID:240199
Update Time:2025-04-19
Ethanone,1-(2-hydroxy-4-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-hydroxy-4-methylphenyl)-2-phenyl-
- 1-(2-hydroxy-4-methylphenyl)-2-phenylethanone
- 2-hydroxy-4-methyl-deoxybenzoin
- 2-Hydroxy-4-methyl-desoxybenzoin
- AC1L64NT
- AC1Q5DZZ
- CHEMBL1719640
- CTK4F4616
- HMS3078J21
- NSC46260
- AKOS024349861
- MLS002608773
- SMR001527516
- DTXSID00286509
- 2491-34-1
- NSC 46260
- NSC-46260
-
- Inchi: 1S/C15H14O2/c1-11-7-8-13(14(16)9-11)15(17)10-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3
- InChI Key: CHYAULBTFJMGCQ-UHFFFAOYSA-N
- SMILES: OC1C=C(C)C=CC=1C(CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 3.8
Experimental Properties
- Density: 1.152
- Boiling Point: 371.6°Cat760mmHg
- Flash Point: 158.6°C
- Refractive Index: 1.603
- PSA: 37.3
- LogP: 3.12600
Ethanone,1-(2-hydroxy-4-methylphenyl)-2-phenyl- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2491-34-1 (Ethanone,1-(2-hydroxy-4-methylphenyl)-2-phenyl-) Related Products
- 2295-58-1(Flopropione)
- 2887-61-8(2'-Hydroxybutyrophenone)
- 610-99-1(2'-Hydroxypropiophenone)
- 40786-69-4(1-(2,4-Dihydroxy-3-propylphenyl)ethanone)
- 1469-94-9(1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione)
- 16636-62-7(2-(Acetoacetyl)phenol)
- 3516-95-8(2’-Hydroxy-3-phenylpropiophenone)
- 938-46-5(1-(2,5-Dihydroxyphenyl)propan-1-one)
- 5792-36-9(2',4'-Dihydroxypropiophenone)
- 2491-31-8(1-(2-Hydroxyphenyl)-2-phenylethanone)
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